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Compound of Interest

Compound Name: DC432

Cat. No.: B12383487

Clarification of "DC432" in a Research Context

Subject: Important Information Regarding Your Request for "DC432" Technical Support Content
Dear User,

Thank you for your detailed request to create a technical support center for "DC432" aimed at
researchers, scientists, and drug development professionals.

Upon extensive investigation, all available information consistently identifies "DC432" as a 4G
Al Dashcam for vehicles, equipped with Advanced Driver Assistance Systems (ADAS) and
Driver Monitoring Systems (DMS).[1][2] We were unable to locate any chemical compound,
laboratory instrument, or research product with this designation in scientific or drug
development databases.

Due to this discrepancy, creating a technical support center for "DC432" in the context of
scientific research, including experimental protocols and signaling pathways, is not feasible as
these do not apply to the product's actual function.

To provide you with the most relevant and helpful information possible based on our findings,
we have instead developed a technical support center for the DC432 Al Dashcam. This guide is
structured to address common operational issues and questions that users of this device might
encounter.
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Technical Support Center: DC432 Al Dashcam

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for the DC432 Al Dashcam.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of the DC432?

Al: The DC432 is a dashcam that integrates Advanced Driver Assistance Systems (ADAS) and
Driver Monitoring Systems (DMS).[1] Its Al-powered features are designed to detect dangerous
driving behaviors such as fatigue, distraction, and phone use, providing real-time voice alerts to
enhance driver safety.[1]

Q2: What are the key features of the ADAS and DMS in the DC432?

A2: The ADAS features include forward-collision warnings, pedestrian warnings, and lane
departure warnings.[3] The DMS features monitor driver behavior, providing alerts for fatigue,
distracted driving, smoking, and phone calls.[3]

Q3: Does the DC432 require manual calibration for its Al features?

A3: No, the DC432 features an automatic calibration function that uses Al to simplify the setup
process. It intelligently adjusts ADAS and DMS parameters based on its mounting position to
ensure high accuracy.[1]

Q4: Can the DC432 record when the vehicle is parked?

A4: Yes, it includes a 24-hour smart parking surveillance feature. It remains alert when the
vehicle is parked and will activate recording if it detects motion or impact.[3]

Q5: What type of memory card is compatible with the DC432?

A5: The DC432 supports a Micro SD card with a maximum capacity of 256GB (FAT32, Class
10 or higher).[1]

Troubleshooting Guides

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.scientificinstruments.com/
https://www.scientificinstruments.com/
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.scientificinstruments.com/
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue 1: The DC432 dashcam will not poweron.

Possible Cause

Solution

Loose Power Connection

Ensure the power cable is securely connected
to both the dashcam and the vehicle's power

source (e.g., OBD-II port or cigarette lighter).

Vehicle Power Issue

Check if the vehicle's ignition is on and if the
power outlet is functioning by testing it with

another device.

Faulty Power Cable

Inspect the power cable for any visible damage.
If possible, test with a different compatible

power cable.

Blown Fuse

If connected via a hardwire kit, check the
vehicle's fuse box to see if the corresponding

fuse has blown and replace it if necessary.

Issue 2: Video recording is intermittent or files are

corrupted,

Possible Cause

Solution

SD Card Error

The Micro SD card may be full, corrupted, or not
seated properly. Re-insert the SD card. If the
issue persists, format the SD card using the

device settings or a computer.

Incompatible SD Card

Ensure the SD card meets the required
specifications (Max. 256GB, FAT32, Class 10 or
higher).[1] Low-quality or slow SD cards can

cause recording issues.

Firmware Issue

Check the manufacturer's website for any
available firmware updates for the DC432 and

follow the instructions to install them.
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Issue 3: ADAS/DMS alerts are inaccurate or not

triggering.
Possible Cause Solution

Although calibration is automatic, ensure the
device is securely mounted and has a clear,
] ) unobstructed view of the road and the driver.
Improper Calibration ) )
The user manual notes that Al functionality must
be calibrated and configured according to

instructions for optimal accuracy.[2]

A dirty windshield or camera lens can obstruct
Poor Visibili the view. Clean both the inside and outside of
oor Visibili
Y the windshield and wipe the camera lenses with

a soft, dry cloth.

ADAS features like lane departure warnings
) may rely on GPS speed to function correctly.[2]
GPS Signal Loss ]
Ensure the external GPS antenna is properly

connected and has a clear view of the sky.

Check the device settings via the companion
mobile app to ensure that the specific
ADAS/DMS features are enabled and

configured to the desired sensitivity.

Feature Disabled

Visual Troubleshooting Workflow

Below is a general workflow for troubleshooting common issues with the DC432 dashcam.
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Identify Issue
(e.g., No Power, Recording Error)

Recording Issue Power Issue Alert Accuracy Issue

\ 4

\ \

Check Micro SD Card Check Power Source & Connections Check Camera Lens & Windshield

Recording Issue Resolved? Power Issue Resolved? Alert Accuracy Resolved?

Check Again

Yes +

Issue Resolved Check GPS Antenna Connection Check Again

Format SD Card

Test/Replace Power Cable

Re-mount & Allow Auto-Calibration

Replace SD Card

Still Fails

Contact Technical Support

Click to download full resolution via product page
Caption: General troubleshooting workflow for the DC432 Dashcam.

We hope this technical support guide for the DC432 Al Dashcam is helpful. If you have a
different product in mind, please provide an alternative name or identifier, and we will do our
best to assist you.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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